In the present development, Cu2O-decorated reduced graphene oxide/indium oxide (rGO/In2O3) nanorices with Cu contents of 0–1.5 wt % were synthesized by a microwave-assisted hydrothermal method combined with impregnation and studied for gas-sensing applications toward SO2. The material characterization results revealed that 3–5 nm Cu2O secondary nanoparticles were uniformly decorated on porous In2O3 nanorices mixed with rGO sheets. Based on systematic gas-sensing measurements, Cu2O decoration on rGO/In2O3 nanorices with the optimal Cu content of 1.0 wt % provided a considerably improved SO2 response of 11.1 to 5 ppm SO2, which was approximately 3.3-fold as high as that of pristine rGO/In2O3 nanorices (3.4) at an optimal temperature of 200 °C. Additionally, high SO2 selectivity was attained against NO2, NO, CO, H2S, C2H5OH, C2H4, H2, and NH3. Moreover, the Cu2O-rGO/In2O3 sensors displayed low humidity sensitivity, good repeatability, and satisfactory long-term stability. Therefore, Cu2O-decorated rGO/In2O3 nanorices represented one of the most promising SO2 sensors for environmental and practical applications.

Two-dimensional (2D) nanomaterials have proven that potential applications in protecting metals from corrosion and wear. However, it remains a challenge in easy agglomeration and complex functionalization of 2D nanosheets in nanocomposite coatings. Herein, Co-doped MgAl-V2O74– layered double hydroxide (LDH) with transition metal carbide (Mo2CTx) nanosheet composites (CV-LDH-MXene) was synthesized by using a doping-electrostatic synergistic assembly strategy. After layer-by-layer assembly, nanosheet composite coatings had thicknesses of −6.9 μm. The corrosion results show that the incorporation of the CV-LDH-MXene nanocomposite coating can increase impedance at 10–2 Hz by 1 order of magnitude compared to pure LDH coating and decrease the corrosion current density by ∼30-fold. Furthermore, the friction results claimed that the CV-LDH-MXene nanosheet composites could make the coefficient of friction maintain at 0.09 after the running-in period, which displayed excellent relatively stable and anti-wear properties. These phenomena confirmed that there existed a synergistic effect of V2O74– intercalation and layer-assembled Mo2CTx MXene, which achieved stable anti-corrosion and wear characteristics. This investigation proved a substantial significance for the creation of LDH and MXene nanosheets and a giant step forward in the application of anti-corrosion and anti-wear. In particular, we promote the application of nautical instruments, underwater weapons, and seawater batteries in the shipbuilding industry and marine engineering.

Developing multifunctional electronic fabrics with sensing capabilities, electromagnetic interference (EMI) shielding, and Joule heating performance holds great significance for health monitoring and medical protection. However, most fabrics struggle to combine multiple functions and optimize them simultaneously. For example, achieving both high sensitivity and a wide detection range in sensing devices remains a challenge. In this paper, we present a multidimensional composite structure comprising MXene Ti3C2Tx nano lamellar, self-assembled lotus leaf-like MXene/EGaIn and carbon nanotubes (CNTs) assembled on the surface of thermoplastic polyurethane to create a multifunctional MXene EGaIn/MXene CNT fabric (MEMC fabric). The multidimensional materials form a stable conductive network under tension. As a strain sensor, the MEMC fabric exhibits a large sensing range (0–360%) and ultra-high sensitivity (GF ∼ 114,700), making it suitable for artificial eardrum research. Additionally, MEMC demonstrates excellent EMI shielding effect (∼73 dB) and maintains good EMI shielding performance under tensile conditions. The fabric also showcases outstanding Joule heating performance (low voltage drive ∼2 V, fast heating time ∼13 s, and high heating stability ∼4000 s). This paper also demonstrates the multifunctional combination of MEMC fabrics, achieving simultaneous sensing, EMI shielding, and Joule heating functions under stretching. This work offers a forward-looking approach for constructing multifunctional composite fabrics, and the resulting MEMC composite materials hold potential applications in portable electronic devices and defense industries.

The level of agricultural greenhouse intelligence is an important indicator of national agricultural modernization. Thus, it is important to achieve the detection of characteristic gases in the greenhouse to maintain the growth of crops. In this paper, NH3, NO2, and SO2 are the target detection gases in the greenhouse. The adsorption models of rhodium-doped indium selenide (Rh–InSe) and ruthenium-doped indium selenide (Ru–InSe) for the three characteristic gases were established based on density functional theory (DFT). By analyzing the adsorption energy, density of states, and deformation charge density of the two modified systems compared to the intrinsic InSe, it was found that the introduction of metal atoms effectively opened the energy gap of the intrinsic InSe and exhibited strong chemisorption. Finally, two gas-sensitive materials, Rh–InSe and Ru–InSe, are analyzed by comparing them in terms of frontier molecular orbital theory and desorption time. It can be seen that the adsorption energy of the Rh–InSe system is all higher than that of the Ru–InSe system, but Ru–InSe has higher conductivity and shorter desorption time than Rh–InSe and also exhibits stable chemisorption. By calculating the sensitivity of Rh and Ru–InSe, it can be found that Ru–InSe is more sensitive to the characteristic gas, which is favorable for gas adsorption. Therefore, Rh–InSe is more suitable as an adsorbent for three harmful gases, and the Ru-modified InSe monolayer has potential applications in the field of materials for realizing the detection of characteristic harmful gases in a greenhouse.

A highly sensitive pressure sensor with nanoscale features was developed based on the gradient concentration of Ti3C2Tx (MXene). The fabrication strategy involved electrostatic adsorption and capillary action utilizing a carbonized sponge as the substrate. In this approach, hexadecyl trimethyl ammonium bromide (CTAB) was added dropwise to the bottom of the carbonized melamine sponge, facilitating the self-assembly of MXene and achieving a gradient attachment of conductive fillers onto the substrate. Furthermore, a layer of polyvinyl alcohol fibers was electrospun between the sensor bottom and the electrode to enhance sensor sensitivity. The pressure-sensitive sensor prepared by this method exhibited an exceptionally strong response within the pressure range of 0–3 kPa. It demonstrated an ultrahigh sensitivity of 381.91 kPa–1, with a rapid deformation response of 100 ms and a quick recovery response of 30 ms. Notably, the sensor also demonstrated outstanding durability, enduring 8000 loading–unloading cycles without performance degradation. Moreover, it achieved a minimum detection limit as low as 0.1 Pa. Finite element numerical analysis confirmed that the MXene/CTAB/CMF composite prepared using this approach exhibited superior sensing performance under similar deformation conditions. Importantly, this pressure sensor’s exceptional sensing capabilities extended to detecting various physiological signals in the human body and daily work scenarios. When integrated with a microprocessor, it accurately processed complex data sets, highlighting its great potential for practical applications.

Localized surface plasmon resonance (LSPR) is a highly promising method to enhance the catalytic performance of photocatalysts. As an earth-abundant metal element, bismuth (Bi) holds a great promise as an economically feasible substitute for expensive noble metals to prepare metal/semiconductor composite-based plasmon-enhanced photocatalysts, which urgently need promising semiconductors to couple with Bi. Herein, we demonstrate that covalent organic frameworks (COFs) can be used as promising candidates to prepare high-performance Bi/COF plasmonic photocatalysts by providing large numbers of active sites for the in situ growth of non-noble metal Bi, exposing more active sites, and overcoming the problems of low active oxygen utilization and blocked charge transfer. As-prepared Bi/COF nanoheterojunctions not only show increased visible light harvesting, accelerated electron transfer, and retarded charge recombination but also well maintain the strong substrate adsorption capability of COFs, making the photocatalytic reactions work in an adsorption-assisted manner. Via a plasmon-sensitized hot electron injection-based photocatalytic mechanism, the proposed Bi/COF photocatalyst works well in the visible-light photocatalytic degradation of organic pollutants with complete photodegradation of 4-chlorophenol (4-CP) within 70 min. This work not only provides a non-noble metal Bi-based plasmonic photocatalyst with excellent catalytic performance but also paves a promising way to construct adsorption-assisted photocatalytic systems by using COFs.

We demonstrated the low-temperature bonding of GaN and diamond substrates using wet chemical treatments. The GaN and diamond surfaces treated with HCl and NH4OH/H2O2 solutions, respectively, could adhere to each other by contact under atmospheric conditions. After annealing at 200 °C, they were bonded with a shear strength of 8.19 MPa. Interfacial observations revealed that the GaN and diamond crystallines were bonded through an ∼3 nm-thick amorphous layer consisting of Ga, O, and sp2-C. The proposed bonding process consists of wet chemical treatment followed by low-temperature annealing under atmospheric conditions. As this simple process enables GaN/diamond integration without adhesive layers, it would contribute to future high-power and high-frequency GaN devices integrated on the diamond heat spreader.

The precise control of scaffold elements and topologies of nanoporous materials shows great prospects in the application of adsorption and separation. In this work, two kinds of porous polymers, silsesquioxane-based porous polymers (PCSs) and triazine-based covalent–organic polymers (covalent triazine-based frameworks, CTFs), were prepared by the Heck reaction and Suzuki reaction of triazine monomers with octavinylsilsesquioxane and p-phenylboronic acid, respectively. A series of experimental results showed that the specific surface areas (SBET) and the morphological structures of the target materials can be controlled by regulating the building modules. The PCSs are irregular nanoporous aggregates with SBET values of 360∼560 m2 g–1, while the CTFs are regular hollow tubular polymers with SBET values of about 30∼70 m2 g–1. Different SBET values result in different adsorption capabilities of iodine in the volatile or solution phase. For volatile iodine, the adsorption capacity of CTFs is up to 2.5 g g–1, larger than that of PCSs, while in iodine–cyclohexane solution, the adsorption capacity of PCSs is larger than that of CTFs. Due to the fluorescence quenching caused by charge transfer between the polymers and I2, two polymers can be used to detect I2 with good selectivity and sensitivity. In this work, the porosity, fluorescence properties, and adsorption capacity of the target materials were successfully regulated by adjusting the scaffold units and topological structures of starting materials, thus realizing the sensitive detection and efficient adsorption of iodine.

Flexible magnetic field nanosensors hold immense potential for wearable electronics, offering a range of advantages such as comfort, real-time health monitoring, motion sensing, durability, and seamless integration with other sensors. They are expected to revolutionize wearable technologies and drive innovation in various domains, enhancing the overall user experience. In this review, we provide an overview of recent advances in flexible magnetic field nanosensors, including flexible Hall sensors, flexible magnetoresistive (MR) sensors such as giant magnetoresistance (GMR), magnetic tunnel junction (MTJ), and anisotropic magnetoresistance (AMR) sensors, flexible fluxgate sensors, and flexible giant magnetoimpedance (GMI) sensors. We discuss different fabrication methods and real-life applications for each type of sensor as well as the technical challenges faced by these sensors. The use of these flexible nanosensors opens more possibilities for human–computer interaction and presents exciting opportunities for wearable technology in diverse fields. The robustness of these sensors along with the trend to reduce energy consumption will continue to be important research areas. Future trends in flexible magnetic field nanosensors include energy harvesting from the body, miniaturization and lower power consumption, improved durability and reliability, and reduced cost. These advancements have the potential to drive the widespread adoption of flexible magnetic field nanosensors in wearable devices, enabling innovative applications and enhancing the overall user experience.

The presence of hydroxyl (OH) groups on the photocatalyst surface is crucial for the volatile organic compounds’ (VOCs) degradation. However, there is still limited knowledge on how OH groups are formed and their role in the magnetic-field-dependent photocatalytic degradation process. In this work, magnetic-field-assisted photocatalytic degradation of toluene was built by taking magnetic semiconductor material ZnFe2O4 nanospheres as the photocatalyst. Through a combination of experimental techniques, in situ DRIFTS analysis, and DFT calculations, we discovered that applying a vertical magnetic field activated the OH groups on the surface of ZnFe2O4, leading to an increase in the adsorption capacity of toluene. Additionally, the magnetic-field-induced Lorentz force facilitated the conversion of toluene to benzaldehyde, a significant step in the degradation process. As the magnetic field intensity increased, the way in which toluene was adsorbed changed. Overall, our study provides a valuable view for the role of OH groups and the effect of magnetic fields in the VOCs’ photocatalytic degradation.